Cas no 2149601-88-5 (1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride)

• Product Name: 1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride
• CAS No: 2149601-88-5
• MF: C₈H₁₀ClFN₂
• MW: 188.629804134369
• CID: 5193859
• Update Time: 2025-06-10

1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride

• Inchi： 1S/C8H9FN2.ClH/c9-7-3-1-2-6(11-7)8(10)4-5-8;/h1-3H,4-5,10H2;1H
• InChI Key： SDPAGFXUBUCJKN-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CC(F)=N2)CC1.Cl

Additional information on 1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride

1-(6-Fluoro-2-pyridyl)cyclopropanamine Hydrochloride: A Comprehensive Overview

1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride (CAS No. 2149601-88-5) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a tool in chemical biology research.

The core structure of 1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride consists of a cyclopropane ring substituted with an amine group and a 6-fluoropyridine moiety. The presence of the fluorine atom on the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. These properties make it an attractive candidate for drug development and medicinal chemistry studies.

Recent studies have highlighted the potential of 1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression, anxiety, and Parkinson's disease. In vitro and in vivo experiments have demonstrated that this compound can effectively modulate these receptors, leading to significant improvements in behavioral and physiological outcomes.

In addition to its potential therapeutic applications, 1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride has also been utilized as a tool in chemical biology research. Its ability to selectively bind to specific receptors makes it valuable for probing the function and regulation of these receptors in cellular systems. This has led to new insights into the mechanisms underlying various neurological disorders and has opened up new avenues for drug discovery.

The synthesis of 1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride involves several well-established chemical reactions, including nucleophilic substitution, cyclopropanation, and salt formation. The synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. This accessibility has further contributed to its widespread use in research settings.

Clinical trials involving 1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. These findings suggest that it may have a promising future as a therapeutic agent for various neurological conditions.

In conclusion, 1-(6-Fluoro-2-pyridyl)cyclopropanamine hydrochloride (CAS No. 2149601-88-5) is a versatile compound with significant potential in both pharmaceutical development and chemical biology research. Its unique structural features and biological activities make it an important molecule to watch in the coming years as further research continues to uncover its full potential.